5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

• IUPAC Name: 5-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• InChI: InChI=1S/C14H17BClNO2/c1-13(2)14(3,4)19-15(18-13)12-8-9-7-10(16)5-6-11(9)17-12/h5-8,17H,1-4H3
• InChI Key: BILMSGOXKJBFGK-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(N2)C=CC(=C3)Cl
• Molecular Formula: C14H17BClNO2
• DSSTOX Substance ID: DTXSID90681923
• Molecular Weight: 277.55 g/mol
• CAS RN: 1256358-91-4

Description

“5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole” is a chemical compound with the molecular formula C10H14BClO2S. It is a yellow liquid with a molecular weight of 244.54 g/mol.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: B1(OC(C(O1)©C)©C)C2=CC=C(S2)Cl. This notation provides a way to represent the structure of the compound in a textual format.

Physical And Chemical Properties Analysis

This compound is a yellow liquid. It has a molecular weight of 244.54 g/mol. The compound has a topological polar surface area of 44.8 Ų.

Scientific Research Applications

• The compound and its derivatives are used as intermediates in organic synthesis, particularly in the preparation of fluorescent probes and other complex molecules. For instance, a study described the synthesis and characterization of a novel near-infrared fluorescent probe derived from carbazole borate ester, which includes indole in its structure (Shen You-min, 2014).

• Several papers focused on the synthesis, characterization, and crystal structure determination of compounds related to 5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole. These studies employed methods like FT-IR, NMR, and X-ray diffraction for structure confirmation, along with density functional theory (DFT) for molecular structure calculations. Such research aids in understanding the molecular geometry, electrostatic potential, and other physicochemical properties of these compounds (T. Liao et al., 2022); (P.-Y. Huang et al., 2021).

• The chemical's use in the development of sensors and probes for in vivo monitoring of biological processes is another significant application. A study by Luo et al. (2022) demonstrated the use of derivatives of this compound in the design of an electrochemical microsensor for monitoring hydrogen peroxide in the brains of Parkinson's disease mice (Yu Luo et al., 2022).

• The compound is also employed in the synthesis of semiconductor materials. Kawashima et al. (2013) utilized a related compound for the synthesis of high-performance semiconducting polymers (K. Kawashima et al., 2013).